Cas no 61457-02-1 (5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)-)

• Product Name: 5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)-
• CAS No: 61457-02-1
• MF: C₈H₁₁Cl₂N₃
• MW: 220.099039316177
• CID: 478597
• PubChem ID: 12320344
• Update Time: 2025-04-19

5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinamine, 4,6-dichloro-2-(1,1-dimethylethyl)-
• 2-tert-butyl-4,6-dichloropyrimidin-5-amine
• 2-(tert-butyl)-4,6-dichloropyrimidin-5-amine
• 61457-02-1
• DTXSID30488397

• Inchi： 1S/C8H11Cl2N3/c1-8(2,3)7-12-5(9)4(11)6(10)13-7/h11H2,1-3H3
• InChI Key： KIMRBKPZOVJRPF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=NC(C(C)(C)C)=N1)Cl)N

Computed Properties

• Exact Mass: 219.03323
• Monoisotopic Mass: 219.0330028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.8